12-Hydroxy Irinotecan (Mixture of Diastereomers)
12-Hydroxy Irinotecan (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
185336-12-3
VCID:
VC0120964
InChI:
InChI=1S/C33H38N4O7/c1-3-21-22-16-20(44-32(41)36-14-10-19(11-15-36)35-12-6-5-7-13-35)8-9-25(22)34-28-26-17-24-23(18-43-31(40)33(24,42)4-2)29(38)37(26)30(39)27(21)28/h8-9,16-17,19,30,39,42H,3-7,10-15,18H2,1-2H3/t30?,33-/m0/s1
SMILES:
CCC1=C2C(N3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7)O
Molecular Formula:
C33H38N4O7
Molecular Weight:
602.688
12-Hydroxy Irinotecan (Mixture of Diastereomers)
CAS No.: 185336-12-3
Reference Standards
VCID: VC0120964
Molecular Formula: C33H38N4O7
Molecular Weight: 602.688
CAS No. | 185336-12-3 |
---|---|
Product Name | 12-Hydroxy Irinotecan (Mixture of Diastereomers) |
Molecular Formula | C33H38N4O7 |
Molecular Weight | 602.688 |
IUPAC Name | [(19S)-10,19-diethyl-12,19-dihydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate |
Standard InChI | InChI=1S/C33H38N4O7/c1-3-21-22-16-20(44-32(41)36-14-10-19(11-15-36)35-12-6-5-7-13-35)8-9-25(22)34-28-26-17-24-23(18-43-31(40)33(24,42)4-2)29(38)37(26)30(39)27(21)28/h8-9,16-17,19,30,39,42H,3-7,10-15,18H2,1-2H3/t30?,33-/m0/s1 |
Standard InChIKey | XQUUJPQAMJFQHV-OQGPVULJSA-N |
SMILES | CCC1=C2C(N3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7)O |
Synonyms | [1,4’-Bipiperidine]-1’-carboxylic Acid (4S)-4,11-diethyl-3,4,12,14-tetrahydro- 4,12-dihydroxy-3,14-dioxo-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinolin-9-yl Ester; (4S)-4,11-Diethyl-4,12-dihydroxy-9-[(4-piperidinopiperidino)carbonyloxy]-1H-pyrano[3’,4 |
PubChem Compound | 58730919 |
Last Modified | Nov 11 2021 |
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